Cas no 899758-69-1 (2-{4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide
• CAS No: 899758-69-1
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5489692
• Update Time: 2025-06-08

2-{4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-chloro-4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-phenylacetamide
• 2-{4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide

• Inchi： 1S/C19H16ClN3O3S/c1-26-16-8-7-14(11-15(16)20)23-10-9-21-18(19(23)25)27-12-17(24)22-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,22,24)
• InChI Key： PEDQAHSATOZJOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1=NC=CN(C2=CC=C(OC)C(Cl)=C2)C1=O

Additional information on 2-{4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 899758-69-1)

2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 899758-69-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the acetamide family and features a unique structural motif that includes a pyrazine ring, a sulfanyl group, and a substituted phenyl ring. The intricate arrangement of these functional groups imparts specific biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The molecular structure of 2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide (CAS No. 899758-69-1) is characterized by its multifaceted functional groups. The pyrazine ring, known for its aromaticity and electron-withdrawing properties, plays a crucial role in the compound's overall stability and reactivity. The presence of the sulfanyl group (thioether) adds to the compound's lipophilicity and can influence its ability to cross biological membranes. The substituted phenyl ring, with its chlorine and methoxy groups, further modulates the compound's electronic properties and contributes to its biological activity.

Recent studies have highlighted the potential of 2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

In addition to its anti-inflammatory properties, 2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These results indicate that 2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide could be a valuable lead compound for developing novel anticancer therapies.

The pharmacokinetic properties of 2-{4-(3-Chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-phenylacetamide have also been extensively studied. Its lipophilic nature allows it to be readily absorbed through biological membranes, which is crucial for achieving therapeutic concentrations in target tissues. However, like many complex organic compounds, it may also be subject to extensive metabolism in the liver, which can affect its bioavailability and half-life. Therefore, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic efficacy while minimizing potential side effects.

In terms of safety and toxicity, preliminary studies have indicated that 2-{4-(3-Chloro-4-methoxyphenyl)-3-o xo - 3 , 4 - dihydropyrazin - 2 - ylsulfanyl } - N - phen y lacet amide exhibits a favorable safety profile at therapeutic doses. However, as with any new drug candidate, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The development of 2-{4-(3-Chloro - 4 - meth o x y p h e n y l ) - 3 - ox o - 3 , 4 - dihydropyrazin - 2 - ylsulfanyl } - N - phen y lacet amide as a pharmaceutical agent is an ongoing process that involves multiple stages of preclinical and clinical testing. Preclinical studies are essential for establishing the compound's safety and efficacy in animal models before advancing to human trials. Clinical trials are then conducted to evaluate the drug's safety and effectiveness in human subjects across different phases.

In conclusion, 2-{4-(3-Chloro - 4 - meth o x y p h e n y l ) - 3 - ox o - 3 , 4 - dihydropyrazin - 2 - ylsulfanyl } - N - phen y lacet amide (CAS No. 899758-69-1) represents a promising molecule with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound may pave the way for innovative treatments for various diseases.